Cas no 1785515-89-0 (3-methyl-3H-1,2,3triazolo4,5-bpyridine-7-carboxylic acid)

• Product Name: 3-methyl-3H-1,2,3triazolo4,5-bpyridine-7-carboxylic acid
• CAS No: 1785515-89-0
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD28348099
• CID: 4614167
• PubChem ID: 84656303
• Update Time: 2025-05-25

3-methyl-3H-1,2,3triazolo4,5-bpyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3H-[1,2,3]triazolo[4,5-b]pyridine-7-carboxylic acid
• 3-methyltriazolo[4,5-b]pyridine-7-carboxylic acid
• Z2010010260
• 3-methyl-3H-1,2,3triazolo4,5-bpyridine-7-carboxylic acid

• MDL： MFCD28348099
• Inchi： 1S/C7H6N4O2/c1-11-6-5(9-10-11)4(7(12)13)2-3-8-6/h2-3H,1H3,(H,12,13)
• InChI Key： XTLRYFHHIKNBFR-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C2C=1N=NN2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: -0.1
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-methyl-3H-1,2,3triazolo4,5-bpyridine-7-carboxylic acid

Research Brief on 3-methyl-3H-1,2,3-triazolo[4,5-b]pyridine-7-carboxylic acid (CAS: 1785515-89-0): Recent Advances and Applications

3-methyl-3H-1,2,3-triazolo[4,5-b]pyridine-7-carboxylic acid (CAS: 1785515-89-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-methyl-3H-1,2,3-triazolo[4,5-b]pyridine-7-carboxylic acid is its incorporation into the design of selective kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, including those involved in signal transduction pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of triazolopyridine-based compounds, with 3-methyl-3H-1,2,3-triazolo[4,5-b]pyridine-7-carboxylic acid serving as a core scaffold. These compounds showed promising activity against EGFR (epidermal growth factor receptor) mutants, which are frequently implicated in non-small cell lung cancer.

In addition to its role in kinase inhibition, 3-methyl-3H-1,2,3-triazolo[4,5-b]pyridine-7-carboxylic acid has also been investigated for its potential antiviral properties. A 2023 study in Antiviral Research highlighted its utility as a building block for the development of broad-spectrum antiviral agents. The study revealed that modifications to the triazolopyridine core could enhance binding affinity to viral polymerases, thereby inhibiting viral replication. This finding opens new avenues for the treatment of RNA viruses, including influenza and SARS-CoV-2, where traditional antiviral therapies often face challenges due to rapid mutation rates.

The synthetic accessibility of 3-methyl-3H-1,2,3-triazolo[4,5-b]pyridine-7-carboxylic acid has also been a focal point of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For example, a 2022 publication in Organic Letters described a one-pot synthesis method that significantly reduces the use of hazardous reagents and improves yield. This method not only enhances the scalability of production but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Despite these promising developments, challenges remain in the optimization of 3-methyl-3H-1,2,3-triazolo[4,5-b]pyridine-7-carboxylic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's versatility and demonstrated biological activities make it a valuable tool for medicinal chemists and a promising candidate for future drug development.

In conclusion, 3-methyl-3H-1,2,3-triazolo[4,5-b]pyridine-7-carboxylic acid (CAS: 1785515-89-0) represents a versatile scaffold with significant potential in the design of kinase inhibitors and antiviral agents. Recent research has shed light on its synthetic pathways, biological activities, and therapeutic applications, paving the way for further exploration in drug discovery. As the field continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.